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Compound of Interest

Compound Name: Isotetrandrine N2'-oxide

Cat. No.: B580424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isotetrandrine N2'-oxide is a naturally occurring bisbenzylisoquinoline alkaloid, a class of

compounds known for their diverse and potent pharmacological activities. This technical guide

provides a comprehensive overview of the physical and chemical properties of Isotetrandrine
N2'-oxide, alongside detailed experimental protocols and an exploration of its potential

biological activities. This document is intended to serve as a valuable resource for researchers

in natural product chemistry, pharmacology, and drug development.

Physical and Chemical Properties
Isotetrandrine N2'-oxide is a derivative of the well-studied alkaloid, isotetrandrine. The

introduction of an N-oxide functional group can significantly alter the physicochemical and

pharmacological properties of the parent molecule, often enhancing its solubility and modifying

its metabolic profile.[1]

Table 1: Physical and Chemical Properties of
Isotetrandrine N2'-oxide
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Property Value Source(s)

Molecular Formula C38H42N2O7 [2][3][4]

Molecular Weight 638.75 g/mol [5][6][7]

Appearance Powder [2][3]

CAS Number 70191-83-2 [2][3][5]

Natural Sources
Roots of Stephania tetrandra

S.Moore, Jatropha curcas
[2][5][6][7]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

[2]

While a specific melting point for Isotetrandrine N2'-oxide is not readily available in the

reviewed literature, the parent compound, isotetrandrine, has a reported melting point of 180-

181 °C. It is important to note that the N-oxide derivative may exhibit a different melting

behavior.

Spectral Data
Detailed spectral analysis is crucial for the unambiguous identification and characterization of

Isotetrandrine N2'-oxide. While a complete set of spectra for Isotetrandrine N2'-oxide is not

available in the public domain, data for a closely related compound, (+)-TETRANDRINE-2'-

BETA-N-OXIDE, which may be an isomer or a synonym, provides valuable insights into the

expected spectral features.

¹³C NMR Spectral Data of (+)-TETRANDRINE-2'-BETA-N-OXIDE[8]

A comprehensive table of the ¹³C NMR chemical shifts for (+)-TETRANDRINE-2'-BETA-N-

OXIDE can be found in the cited literature.[8] The N-oxidation typically leads to a downfield

shift of the carbon atoms alpha to the nitrogen.[9]

Mass Spectrometry (MS)
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The exact mass of Isotetrandrine N2'-oxide is 638.299202 g/mol .[8] High-resolution mass

spectrometry (HRMS) is the definitive method for confirming the elemental composition.

Infrared (IR) Spectroscopy

The IR spectrum of an N-oxide will show characteristic absorption bands. While the specific

spectrum for Isotetrandrine N2'-oxide is not available, N-oxide functionalities in other

molecules typically exhibit stretching vibrations in the region of 950-970 cm⁻¹ and 1200-1300

cm⁻¹.

Experimental Protocols
The following sections detail generalized experimental protocols for the isolation and synthesis

of bisbenzylisoquinoline N-oxides, which can be adapted for Isotetrandrine N2'-oxide.

Isolation from Natural Sources
Isotetrandrine N2'-oxide has been isolated from the roots of Stephania tetrandra.[2] A general

procedure for the isolation of bisbenzylisoquinoline alkaloids from plant material is as follows:

Protocol 1: General Isolation of Bisbenzylisoquinoline Alkaloids

Extraction: The dried and powdered plant material (e.g., roots of Stephania tetrandra) is

exhaustively extracted with a suitable solvent such as methanol or ethanol.

Acid-Base Extraction: The crude extract is subjected to an acid-base liquid-liquid extraction

to separate the alkaloids from neutral and acidic components.

The extract is dissolved in an acidic aqueous solution (e.g., 5% HCl) and washed with an

organic solvent (e.g., diethyl ether or chloroform) to remove non-alkaloidal compounds.

The acidic aqueous layer is then basified (e.g., with NH4OH to pH 9-10) and the liberated

free alkaloids are extracted with an organic solvent (e.g., chloroform or dichloromethane).

Chromatographic Separation: The crude alkaloid mixture is then subjected to column

chromatography over silica gel or alumina.
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A gradient elution system, starting with a non-polar solvent and gradually increasing the

polarity (e.g., a gradient of chloroform to methanol), is typically employed.

Fractions are collected and monitored by thin-layer chromatography (TLC) using a suitable

developing solvent and a visualizing agent (e.g., Dragendorff's reagent).

Purification: Fractions containing the desired compound are combined and may require

further purification by preparative TLC or high-performance liquid chromatography (HPLC) to

yield pure Isotetrandrine N2'-oxide.

Workflow for the Isolation of Bisbenzylisoquinoline Alkaloids

Dried Plant Material
(e.g., Stephania tetrandra roots)

Extraction
(Methanol/Ethanol)

Crude Extract

Acid-Base Extraction

Crude Alkaloid Mixture

Column Chromatography
(Silica Gel)

Fraction Collection & TLC Analysis

Purified Isotetrandrine N2'-oxide

Click to download full resolution via product page

Caption: General workflow for the isolation of Isotetrandrine N2'-oxide.
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Synthesis
The chemical synthesis of bisbenzylisoquinoline N-oxides can be achieved through the N-

oxidation of the parent alkaloid.

Protocol 2: General Synthesis of N-Oxides[1]

Dissolution: The parent alkaloid (Isotetrandrine) is dissolved in a suitable organic solvent,

such as chloroform or dichloromethane.

Oxidation: A peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA), is added

portion-wise to the solution at a controlled temperature (often 0 °C to room temperature). The

reaction is monitored by TLC.

Work-up: Upon completion, the reaction mixture is washed with a basic aqueous solution

(e.g., saturated sodium bicarbonate) to remove excess acid, followed by washing with brine.

Purification: The organic layer is dried over an anhydrous salt (e.g., Na2SO4), filtered, and

the solvent is removed under reduced pressure. The resulting crude product is then purified

by column chromatography to yield the pure N-oxide.

Workflow for the Synthesis of Isotetrandrine N2'-oxide
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Caption: General synthetic route to Isotetrandrine N2'-oxide.

Potential Biological Activities and Signaling
Pathways
While direct experimental evidence for the biological activities of Isotetrandrine N2'-oxide is

limited, the well-documented pharmacology of its parent compound, tetrandrine, provides a

strong basis for predicting its potential effects. N-oxidation can sometimes lead to prodrugs that

are converted to the active parent compound in vivo.[1]

Anti-inflammatory Activity
Tetrandrine is known to possess significant anti-inflammatory properties. Studies have shown

that tetrandrine can suppress the production of pro-inflammatory cytokines and mediators. This

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b580424?utm_src=pdf-body-img
https://www.benchchem.com/product/b580424?utm_src=pdf-body
https://www.benchchem.com/product/b580424?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11017254/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


effect is, at least in part, mediated through the inhibition of key inflammatory signaling

pathways.

Potential Signaling Pathways Involved in Anti-inflammatory Action

NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) Pathway: Tetrandrine

has been shown to inhibit the activation of NF-κB, a pivotal transcription factor that regulates

the expression of numerous genes involved in inflammation.

MAPK (Mitogen-Activated Protein Kinase) Pathway: Tetrandrine can also modulate the

MAPK signaling cascade, which plays a crucial role in cellular responses to inflammatory

stimuli.

It is plausible that Isotetrandrine N2'-oxide may exert anti-inflammatory effects through similar

mechanisms, either directly or after metabolic reduction to isotetrandrine.

Hypothesized Anti-inflammatory Signaling Pathway
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Caption: Hypothesized inhibition of NF-κB and MAPK pathways by Isotetrandrine N2'-oxide.

Conclusion
Isotetrandrine N2'-oxide is a fascinating natural product with the potential for significant

pharmacological activity. This technical guide has summarized its known physical and chemical

properties and provided a framework for its isolation and synthesis based on established

methods for related compounds. While further research is needed to fully elucidate its

biological activities and mechanisms of action, the information presented here provides a solid

foundation for future investigations into this promising molecule. The potential for

Isotetrandrine N2'-oxide to act as an anti-inflammatory agent, possibly through the

modulation of NF-κB and MAPK signaling pathways, warrants further exploration by the

scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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